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Compound Name:
chloride

Cat. No.: B13170085

Get Quote

Executive Summary

5-Formylthiophene-2-sulfonyl chloride (CAS: 932783-58-9) is a high-value bifunctional
building block used primarily in the synthesis of sulfonamide-based pharmacophores. Its

structural uniqueness lies in the simultaneous presence of a highly reactive electrophile
(sulfonyl chloride) and a modifiable carbonyl handle (aldehyde) on a thiophene core. This dual
functionality allows for "divergent synthesis" strategies, where a common sulfonamide scaffold
can be diversified at the aldehyde position via reductive amination or olefination.

However, its commercial availability is often constrained by its hydrolytic instability. This guide
provides a verified sourcing strategy, a self-validating Quality Control (QC) protocol, and
technical handling procedures to ensure experimental success.

Chemical Profile & Properties[1][2][3][4][5][6][7]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b13170085#bc-rfq
https://www.benchchem.com/product/b13170085/docs?utm_src=pdf-body#technical-guide-commercial-availability-application-of-5-formylthiophene-2-sulfonyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13170085?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Data

Chemical Name 5-Formylthiophene-2-sulfonyl chloride
CAS Number 932783-58-9

Molecular Formula CsHsClOsS:2

Molecular Weight 210.66 g/mol

_ Off-white to yellow solid (low melting point) or
Physical State o
semi-solid

Soluble in DCM, THF, Ethyl Acetate; Reacts

Solubilit
Y violently with water/alcohols
Stabili Moisture sensitive (Hydrolyzes to sulfonic acid +
abili
Y HCI); Air sensitive (Aldehyde oxidation)
Storage -20°C, under Inert Atmosphere (Argon/Nitrogen)

Supply Chain Landscape

The commercial market for 5-Formylthiophene-2-sulfonyl chloride is tiered. Understanding
this hierarchy is critical for lead-time management and purity assurance.

Tier 1: Origin Manufacturers (Bulk/Custom)

These vendors synthesize the compound in-house. They offer the freshest stock but may have
longer lead times for small catalog orders if production batches are between cycles.

o Enamine (Ukraine/Latvia): The primary global source for this specific building block (Catalog
Code: ENAH30499CFO0). Most other suppliers re-package Enamine stock.

o ChemSpace: Aggregator that often routes directly to Enamine or similar Eastern European
synthesis houses.

Tier 2: Catalog Distributors (Speed/Convenience)

These vendors list the compound but often hold limited stock. They are best for mg-to-gram
scale needs.
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» MilliporeSigma (Sigma-Aldrich): Lists the product (often cross-referenced from Enamine).
High reliability but higher markup.

e BLD Pharm: Strong inventory for thiophene derivatives; often has stock in Shanghai or US
warehouses.

o Combi-Blocks: Reliable for building blocks; check specific batch analysis before ordering.

Sourcing Strategy Recommendation

e For Screening (<1g): Order from Sigma-Aldrich or BLD Pharm for speed.

e For Scale-up (>109g): Request a quote directly from Enamine or a custom synthesis house to
ensure a fresh batch. Old stock from distributors may be partially hydrolyzed.

Technical Synthesis & Quality Control
Industrial Synthesis Route

If commercial stock is unavailable or degraded, the compound can be synthesized via the
chlorosulfonation of 2-thiophenecarboxaldehyde.

Reaction Logic: The formyl group at the C2 position is electron-withdrawing, directing
electrophilic substitution to the C5 position (the other

-position).

Protocol:

Reagents: 2-Thiophenecarboxaldehyde (1.0 eq), Chlorosulfonic acid (excess, ~4-5 eq), PCls
(optional, 0.5 eq to ensure chloride formation).

o Conditions: Add aldehyde dropwise to chlorosulfonic acid at -5°C to 0°C (Control Exotherm!).
Stir at RT for 2-4 hours.

o Workup: Pour reaction mixture onto crushed ice (carefully). Extract immediately with
Dichloromethane (DCM). Wash with cold brine. Dry over MgSOQOa.

e Yield: Typically 60-80%.
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Self-Validating QC Protocol (The "Derivatization Check")

Critical Insight: Do not rely solely on LCMS of the parent chloride. The sulfonyl chloride
hydrolyzes on the LC column/injector, giving a false negative (showing only the sulfonic acid
mass).

Recommended QC Workflow:

Sampling: Take ~5 mg of the received commercial solid.

Derivatization: Dissolve in 0.5 mL DCM. Add 2 equivalents of Benzylamine (or Morpholine).

Reaction: Shake for 5 minutes at RT.

Analysis: Run LCMS on this mixture.
o Target: Look for the stable Sulfonamide mass (MW of Parent + MW of Amine - HCI).

o Interpretation: If the sulfonamide peak is major (>95%), the chloride is active. If only
sulfonic acid is seen, the batch was dead on arrival.

Visualization: Sourcing & QC Workflow

The following diagram illustrates the decision logic for sourcing and verifying the quality of this
unstable intermediate.
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Requirement: 5-Formylthiophene-2-sulfonyl CI

Check Tier 2 (Sigma/BLD)

Order Tier 2 (<1 week) Order Tier 1 (Enamine) (>2 weeks)

Receive Shipment (-20°C)

QC: Derivatize w/ Benzylamine

;

LCMS Analysis

Sulfonamide Peak?

Major Peak \Acid Peak Only

PASS: Proceed to Synthesis FAIL: Hydrolyzed (Reject)

Click to download full resolution via product page

Figure 1: Decision tree for sourcing and validating moisture-sensitive sulfonyl chlorides.
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Applications in Drug Discovery[2][3][6]

This compound is a "Linchpin Intermediate" because it allows for the construction of complex
libraries using a modular approach.

Modular Synthesis Pathway

e Step 1 (Sulfonamide Formation): React the sulfonyl chloride with a primary amine (R1-NH2).
o Condition: DCM/Pyridine, 0°C.
o Result: The sulfonamide bond is formed.[1][2] The aldehyde remains intact.
o Step 2 (Aldehyde Diversification):
o Route A (Reductive Amination): React with a second amine (R2-NH2) + NaBH(OAc)3.
o Route B (Wittig Reaction): React with a phosphorous ylide to extend the carbon chain.

This order of operations is crucial. Attempting to modify the aldehyde before the sulfonyl
chloride will likely lead to polymerization or side reactions with the highly reactive sulfonyl

group.

Route A: Reductive Amination Product A:

(R2-NH2, NaBH(OAc)3) "1 Amino-Sulfonamide
. Step 1: Sulfonamide Formation Intermediate:
SAFEm sl =2 SOe] (R1-NH2, Pyridine) 5-Formyl-sulfonamide

/

Route B: Wittig Reaction
(Ph3P=R)

Product B:
Vinyl-Sulfonamide

A4

Click to download full resolution via product page
Figure 2: Divergent synthesis strategy utilizing the bifunctional nature of the scaffold.

Handling & Safety

o PPE: Wear chemical-resistant gloves (Nitrile), safety goggles, and a lab coat. This
compound is a lachrymator and corrosive.
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e Moisture Control: Always handle in a fume hood. Use oven-dried glassware. When weighing,
work quickly to minimize exposure to ambient humidity.

e Quenching: If disposal is necessary, add slowly to a stirred solution of 10% NaOH or
saturated NaHCO3. Do not add water directly to the solid (violent reaction).

References

e Sigma-Aldrich.Product Detail: 5-formylthiophene-2-sulfonyl chloride (CAS 932783-58-9).
[3] Retrieved from .

e Enamine Store.Building Block: 5-formylthiophene-2-sulfonyl chloride.[4] Retrieved from .

o BenchChem.Application Notes: Reduction of 2-Thiophenecarboxaldehyde.[5] (Context for
reactivity). Retrieved from .

o National Institutes of Health (NIH) - PubChem.Compound Summary: 5-Chlorothiophene-2-
sulfonyl chloride (Analogous Chemistry). Retrieved from .

Organic Chemistry Portal.Synthesis of Sulfonyl Chlorides. Retrieved from .

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Commercial Availability & Application
of 5-Formylthiophene-2-sulfonyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13170085/docs#technical-guide-commercial-
availability-application-of-5-formylthiophene-2-sulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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